Cas no 1343189-54-7 ((3-aminopropyl)(cyclopentylmethyl)amine)

• Product Name: (3-aminopropyl)(cyclopentylmethyl)amine
• CAS No: 1343189-54-7
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• MDL: MFCD16681282
• CID: 5607708
• PubChem ID: 57258879
• Update Time: 2025-05-19

(3-aminopropyl)(cyclopentylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N1-(cyclopentylmethyl)-
• 1343189-54-7
• AKOS011347929
• SCHEMBL6977232
• (3-aminopropyl)(cyclopentylmethyl)amine
• EN300-866104

• MDL： MFCD16681282
• Inchi： 1S/C9H20N2/c10-6-3-7-11-8-9-4-1-2-5-9/h9,11H,1-8,10H2
• InChI Key： KSJXRAKQFJJJJJ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCC1)CCN

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 87.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.909±0.06 g/cm3(Predicted)
• Boiling Point: 231.9±8.0 °C(Predicted)
• pka: 10.93±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (3-aminopropyl)(cyclopentylmethyl)amine

Introduction to (3-aminopropyl)(cyclopentylmethyl)amine and Its Applications in Modern Chemical Research

Compound with the CAS number 1343189-54-7 is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. The compound, formally known as (3-aminopropyl)(cyclopentylmethyl)amine, is a versatile amine derivative that exhibits a unique combination of structural and functional properties. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and recent advancements in research that highlight its potential in various scientific domains.

The molecular structure of (3-aminopropyl)(cyclopentylmethyl)amine consists of a propyl group linked to an amine functional group, which is further connected to a cyclopentylmethyl moiety. This specific arrangement imparts distinct chemical characteristics that make it valuable in synthetic chemistry, drug design, and material science. The presence of both primary and secondary amine functionalities allows for diverse chemical reactions, including nucleophilic substitutions, condensations, and metal coordination, which are crucial for the development of new chemical entities.

In recent years, there has been growing interest in exploring the applications of (3-aminopropyl)(cyclopentylmethyl)amine in pharmaceutical research. Its ability to act as a building block for more complex molecules has made it a popular choice for medicinal chemists. For instance, the compound has been investigated as a precursor in the synthesis of novel bioactive molecules that target various therapeutic pathways. The cyclopentylmethyl group, in particular, has been shown to enhance lipophilicity and metabolic stability, making it an attractive feature for drug candidates.

One of the most exciting areas where (3-aminopropyl)(cyclopentylmethyl)amine is making an impact is in the development of targeted therapies. Researchers have utilized this compound to design molecules that interact specifically with biological targets such as enzymes and receptors. By leveraging its structural flexibility, scientists have been able to create analogs with improved binding affinities and selectivity. These advancements are particularly relevant in the context of precision medicine, where personalized treatment strategies are becoming increasingly important.

The synthesis of (3-aminopropyl)(cyclopentylmethyl)amine is another area that has seen significant progress. Modern synthetic methodologies have enabled researchers to produce this compound with high purity and yield, making it more accessible for further applications. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and cross-coupling reactions have been employed to streamline the synthetic process. These developments not only facilitate research but also contribute to cost-effective production methods for pharmaceutical intermediates.

Material science has also benefited from the unique properties of (3-aminopropyl)(cyclopentylmethyl)amine. Its ability to form stable complexes with metals has led to its use in catalysis and material functionalization. For example, metal-organic frameworks (MOFs) incorporating this compound have shown enhanced stability and selective binding properties, making them promising candidates for applications in gas storage and separation technologies. Additionally, its role in polymer chemistry has been explored, where it serves as a modifier to improve material properties such as flexibility and thermal resistance.

The growing body of research on (3-aminopropyl)(cyclopentylmethyl)amine underscores its significance in modern chemical science. As our understanding of its properties continues to expand, new applications are likely to emerge. The compound's versatility makes it a valuable tool for researchers across multiple disciplines, from drug discovery to advanced materials development. With ongoing advancements in synthetic chemistry and computational modeling, the potential uses for this molecule are expected to grow even further.

In conclusion, (3-aminopropyl)(cyclopentylmethyl)amine represents a compelling example of how structural diversity can lead to novel chemical entities with broad applications. Its unique combination of functional groups and synthetic accessibility positions it as a key player in various scientific endeavors. As research progresses, we can anticipate even more innovative uses for this compound, contributing to advancements in medicine, materials science, and beyond.